Cas no 2229638-24-6 (O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine)

O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine is a specialized organic compound featuring a pyrazole core with a cyclopropylmethyl-hydroxylamine moiety. Its unique structure makes it valuable in synthetic chemistry, particularly as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the hydroxylamine group enables selective functionalization, while the cyclopropyl and pyrazole components enhance stability and reactivity. This compound is particularly useful in heterocyclic synthesis and as a building block for bioactive molecules. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways, making it a reliable choice for research and industrial applications.
O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine structure
2229638-24-6 structure
Product Name:O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine
CAS No:2229638-24-6
MF:C9H15N3O
MW:181.234901666641
CID:5922447
PubChem ID:165689913
Update Time:2025-10-31

O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine
    • O-{[1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]methyl}hydroxylamine
    • EN300-1808675
    • 2229638-24-6
    • Inchi: 1S/C9H15N3O/c1-7-8(5-11-12(7)2)9(3-4-9)6-13-10/h5H,3-4,6,10H2,1-2H3
    • InChI Key: MDBMOVMABJOYJH-UHFFFAOYSA-N
    • SMILES: O(CC1(C2C=NN(C)C=2C)CC1)N

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 53.1Ų

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Additional information on O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229638-24-6)

O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229638-24-6, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The unique combination of a cyclopropylmethyl group and a 1,5-dimethyl-1H-pyrazol-4-yl moiety makes it an intriguing candidate for further exploration in medicinal chemistry.

The< strong>structure of O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine is characterized by its highly conjugated system, which may contribute to its stability and reactivity. The presence of both aromatic and aliphatic components in its molecular framework suggests that it could exhibit a wide range of chemical properties, making it suitable for various synthetic pathways. In recent years, there has been a growing interest in the development of new heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits.

One of the most compelling aspects of this compound is its< strong>potential in drug discovery. The 1,5-dimethyl-1H-pyrazole ring is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Its incorporation into the molecular structure of O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine could enhance its binding affinity to specific target proteins or enzymes. This feature is particularly valuable in the design of small-molecule inhibitors, which are crucial for treating a multitude of diseases.

Furthermore, the cyclopropylmethyl group in this compound adds another layer of complexity to its chemical behavior. Cyclopropane derivatives are known for their unique electronic properties and have been explored in various pharmaceutical applications. The combination of these two distinct structural elements suggests that O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine could exhibit novel interactions with biological targets, opening up new avenues for therapeutic intervention.

In recent years, there have been several noteworthy studies highlighting the importance of< strong>heterocyclic compounds in medicinal chemistry. These studies have demonstrated that heterocycles can serve as versatile scaffolds for the development of new drugs. For instance, pyrazole derivatives have been shown to possess anti-inflammatory, anti-viral, and anti-cancer properties. The compound O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine aligns with this trend by incorporating a pyrazole ring into its structure.

The< strong>synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis has been instrumental in achieving the desired molecular architecture. These methodologies are essential for constructing complex organic molecules and have become indispensable tools in modern pharmaceutical research.

The< strong>biological activity of O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine has not yet been fully elucidated, but preliminary studies suggest that it may exhibit interesting pharmacological effects. Researchers are currently exploring its potential as an intermediate in the synthesis of more complex bioactive molecules. The compound's unique structural features make it a promising candidate for further investigation in drug discovery programs.

In conclusion, O-{1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229638-24-6) represents a significant advancement in the field of medicinal chemistry. Its novel structure and potential biological activity make it an attractive candidate for further research and development. As our understanding of heterocyclic compounds continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.

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